Cas no 860611-66-1 (5-(4-Fluorophenyl)-6-(2-morpholinoethyl)pyrazolo1,5-apyrimidine-3-carbonitrile)

• Product Name: 5-(4-Fluorophenyl)-6-(2-morpholinoethyl)pyrazolo1,5-apyrimidine-3-carbonitrile
• CAS No: 860611-66-1
• CID: 4661163
• Update Time: 2025-07-27

5-(4-Fluorophenyl)-6-(2-morpholinoethyl)pyrazolo1,5-apyrimidine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(4-Fluorophenyl)-6-(2-morpholinoethyl)pyrazolo1,5-apyrimidine-3-carbonitrile

Additional information on 5-(4-Fluorophenyl)-6-(2-morpholinoethyl)pyrazolo1,5-apyrimidine-3-carbonitrile

Research Brief on 5-(4-Fluorophenyl)-6-(2-morpholinoethyl)pyrazolo[1,5-a]pyrimidine-3-carbonitrile (CAS: 860611-66-1)

The compound 5-(4-Fluorophenyl)-6-(2-morpholinoethyl)pyrazolo[1,5-a]pyrimidine-3-carbonitrile (CAS: 860611-66-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This pyrazolopyrimidine derivative is part of a broader class of heterocyclic compounds known for their diverse biological activities, particularly as kinase inhibitors. Recent studies have explored its role in targeting specific signaling pathways implicated in cancer and inflammatory diseases.

One of the key areas of research focuses on the compound's mechanism of action as a potent inhibitor of phosphoinositide 3-kinase (PI3K) and mammalian target of rapamycin (mTOR) pathways. These pathways are critical in cell proliferation, survival, and metabolism, making them attractive targets for oncology drug development. In vitro studies have demonstrated that 5-(4-Fluorophenyl)-6-(2-morpholinoethyl)pyrazolo[1,5-a]pyrimidine-3-carbonitrile exhibits nanomolar inhibitory activity against PI3Kα and mTOR, with selectivity over other kinase family members.

Structural-activity relationship (SAR) studies have further elucidated the importance of the 4-fluorophenyl and morpholinoethyl substituents in enhancing binding affinity and pharmacokinetic properties. The morpholinoethyl group, in particular, has been shown to improve solubility and metabolic stability, addressing common challenges in drug development. Molecular docking simulations have revealed key interactions with the ATP-binding site of PI3Kα, providing a rationale for its inhibitory potency.

Recent preclinical evaluations have highlighted the compound's efficacy in xenograft models of breast and prostate cancers. Administration of 5-(4-Fluorophenyl)-6-(2-morpholinoethyl)pyrazolo[1,5-a]pyrimidine-3-carbonitrile resulted in significant tumor growth inhibition, with minimal off-target effects. These findings support its potential as a lead candidate for further clinical development. Additionally, combination studies with standard chemotherapeutic agents have shown synergistic effects, suggesting its utility in combination therapies.

Despite these promising results, challenges remain in optimizing the compound's pharmacokinetic profile and reducing potential toxicity. Ongoing research is exploring prodrug strategies and formulation approaches to enhance bioavailability and reduce side effects. Furthermore, efforts are underway to identify biomarkers for patient stratification, ensuring targeted and effective use in clinical settings.

In conclusion, 5-(4-Fluorophenyl)-6-(2-morpholinoethyl)pyrazolo[1,5-a]pyrimidine-3-carbonitrile represents a promising therapeutic agent with significant potential in oncology. Its dual inhibition of PI3K and mTOR pathways, combined with favorable pharmacokinetic properties, positions it as a valuable candidate for further investigation. Future studies will be critical in translating these preclinical findings into clinical benefits for patients.